(Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane

• Molecular Formula: C103H199N13O49
• Molecular Weight: 2403.7 g/mol
• InChI: InChI=1S/C103H199N13O49/c104-114-110-9-20-128-28-36-136-44-52-144-60-68-152-76-84-160-92-89-157-81-73-149-65-57-141-49-41-133-33-25-125-17-6-107-98(117)1-13-163-95-103(113-101(120)4-12-123-23-31-131-39-47-139-55-63-147-71-79-155-87-88-156-80-72-148-64-56-140-48-40-132-32-24-124-16-5-102(121)122,96-164-14-2-99(118)108-7-18-126-26-34-134-42-50-142-58-66-150-74-82-158-90-93-161-85-77-153-69-61-145-53-45-137-37-29-129-21-10-111-115-105)97-165-15-3-100(119)109-8-19-127-27-35-135-43-51-143-59-67-151-75-83-159-91-94-162-86-78-154-70-62-146-54-46-138-38-30-130-22-11-112-116-106/h1-97H2,(H,107,117)(H,108,118)(H,109,119)(H,113,120)(H,121,122)
• InChIKey: AGMRIKVTHRUWSH-UHFFFAOYSA-N

Branched Heterofunctional PEG Linker

(Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane (CAS: 2803119-05-1) is a branched polyethylene glycol (PEG) derivative with a molecular weight of 2403.8 Da (C₁₀₃H₁₉₉N₁₃O₄₉) . It features a central pentaerythritol-derived core with four distinct arms: three arms terminating in azide groups and one arm terminating in a carboxylic acid group, each separated from the core by discrete PEG10 spacers (10 ethylene glycol units per arm) [1]. This heterotrifunctional architecture enables orthogonal bioconjugation strategies via copper-catalyzed or strain-promoted azide–alkyne cycloaddition (CuAAC/SPAAC) at the three azide sites, plus amide bond formation at the carboxylic acid site following activation with EDC or HATU [2].

Architecture Defined 1:3 acid-to-azide stoichiometry

Uniformity Monodisperse PEG10 arms ensure spatial reproducibility

Chemistry Orthogonal azide (CuAAC/SPAAC) and carboxylic acid (EDC/HATU) coupling

• [1] MedChemExpress. (Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane Technical Datasheet. Chemical Structure (SMILES) and Functional Group Description. View Source
• [2] CD BioGlyco. Azide/Carboxylic Acid PEG Reagent, (Acid-PEG10)-tri-(azide-PEG10-ethoxymethyl)-methane, Purity 98%. Reactivity and Solubility Specifications. View Source

Advantages Over Linear and Di-Azide Linkers

Substituting (Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane with a generic linear heterobifunctional linker (e.g., Azido-PEG10-acid) or a smaller branched analog (e.g., N-(acid-PEG3)-N-bis(PEG3-azide)) fundamentally alters the achievable molecular architecture. The target compound provides a unique 3:1 azide-to-acid stoichiometry within a single molecule of defined molecular weight, enabling simultaneous attachment of three payloads (e.g., drugs, fluorophores, targeting ligands) to a single core . Linear linkers with a 1:1 functional group ratio cannot achieve this multivalent presentation. Simpler branched linkers with shorter PEG arms (e.g., PEG3 or PEG8) reduce the spatial separation between conjugation sites, potentially increasing steric hindrance and compromising the independent reactivity of each arm . The discrete PEG10 arm length (~38 Å extended chain) is a critical design parameter that distinguishes this compound from both shorter-armed branched analogs and polydisperse polymeric alternatives .

Linear linkers limit payload capacity

Single azide per acid restricts DAR to ~2; cannot achieve multi-payload DAR 6 architecture.

Polydisperse PEG introduces heterogeneity

Chain-length distribution in 4-arm PEG-azide reagents causes batch-dependent conjugation variability.

Inverted acid-azide ratio changes conjugation logic

Compounds with 3 acids : 1 azide capture only one payload per anchoring event, not three.

Quantitative Differentiation Evidence

Tri-Azide Architecture for Enhanced ADC Potency

The target compound presents a defined 3:1 azide-to-carboxylic acid stoichiometry. This enables the covalent attachment of three identical or distinct alkyne-bearing payloads per molecule, a loading capacity 3-fold greater than that of a linear heterobifunctional comparator such as Azido-PEG10-acid (1:1 azide-to-acid ratio). This multivalency is not merely additive; it is a structural prerequisite for achieving the clustered presentation of ligands required for high-avidity binding in biological systems .

ADC Potency Comparison

Class-level

Tri-azide DAR 6 IC50 0.074 nM vs DAR 2 0.35 nM (4.7-fold)

Supports DAR-dependent potency context; linker arm length critical.

Class-level inference from analogous tri-azide ADC; direct testing pending.

Evidence Dimension	Payload Loading Capacity (Alkyne-Conjugatable Sites per Molecule)
Target Compound Data	3 azide groups per molecule
Comparator Or Baseline	Azido-PEG10-acid: 1 azide group per molecule
Quantified Difference	3-fold higher loading capacity
Conditions	Molecular structure analysis

Why This Matters

Researchers requiring high-density functionalization of a single scaffold (e.g., for multivalent drug delivery or dendrimer synthesis) must select a reagent with the appropriate stoichiometry; linear alternatives inherently fail to meet this design requirement.

Monodisperse PEG Ensures Conjugation Reproducibility

Each arm of the target compound contains a discrete PEG10 spacer (10 ethylene glycol repeat units), corresponding to an extended chain length of approximately 38 Å . In contrast, branched comparators such as N-(acid-PEG3)-N-bis(PEG3-azide) utilize PEG3 spacers (~12 Å extended length). The longer PEG10 arms provide greater spatial separation between the central core and the reactive termini, mitigating steric congestion during sequential conjugation reactions. In peptide radiopharmaceutical studies, PEG10 has been identified as the optimal spacer length for maximizing tumor retention of a CD133-targeting peptide, outperforming both PEG3 and PEG20 [1], demonstrating that PEG10 length is not arbitrary but empirically optimal for specific applications.

Molecular Uniformity

Class-level

Single MW 2403.74 Da vs polydisperse Đ ≥1.05

Eliminates arm-length variability for reproducible conjugation.

Vendor QC data (NMR, LCMS); monodisperse PEG class property.

Evidence Dimension	PEG Spacer Extended Chain Length
Target Compound Data	~38 Å (PEG10)
Comparator Or Baseline	N-(acid-PEG3)-N-bis(PEG3-azide): ~12 Å (PEG3) [estimated]
Quantified Difference	3.2-fold longer spacer arm
Conditions	Structural calculation based on 3.8 Å per PEG unit

Why This Matters

For conjugations involving bulky payloads (e.g., antibodies, large fluorophores), insufficient spacer length in PEG3/PEG8-based reagents can lead to incomplete or inefficient reactions, necessitating the selection of a PEG10-based architecture.

• [1] Scilit. Precise PEGylation Modulates the in Vivo Fate of Peptide Radiopharmaceuticals. PEG10 Identified as Optimal Spacer for CD133-Targeting Peptide Tumor Retention. View Source

Heterofunctional vs. Homofunctional PEG Architectures

The target compound uniquely combines three azide groups (reactive toward alkynes via CuAAC or SPAAC) with a single carboxylic acid group (reactive toward primary amines via EDC/HATU-mediated coupling). This orthogonal reactivity profile allows for sequential, site-specific conjugation strategies that are impossible with comparators bearing only a single class of reactive group. For instance, the compound Amino-Tri-(Azide-PEG10-ethoxymethyl)-methane replaces the carboxylic acid with an amine, altering the reactive partner from amines (for acid) to carboxylic acids/activated esters (for amine), thus dictating a different conjugation workflow and incompatible set of coupling partners .

Stoichiometric Comparison

Reported

1 acid : 3 azides vs 1:2 (di-azide) or 3:1 (inverted)

Defines maximum payload multiplicity per anchor point.

Structural analysis; no direct conjugation comparison available.

Evidence Dimension	Reactive Group Orthogonality
Target Compound Data	Carboxylic acid (amine-reactive) + Azide (alkyne-reactive)
Comparator Or Baseline	Amino-Tri-(Azide-PEG10-ethoxymethyl)-methane: Amine (acid/ester-reactive) + Azide (alkyne-reactive)
Quantified Difference	Incompatible coupling partner specificity
Conditions	Functional group reactivity analysis

Why This Matters

The choice between acid- and amine-terminated branched PEG reagents is dictated by the available functional groups on the target biomolecule or surface; procurement of the incorrect analog results in failed conjugation and wasted material.

Extended PEG Arm Length Improves Conjugation

The target compound is a discrete, single-molecular-weight species (MW = 2403.8 Da) with a defined chemical structure confirmed by NMR [1]. In contrast, polymeric 4-arm PEG-azide reagents (e.g., 4-Arm PEG-Azide, MW 2000 or 10,000 Da) are polydisperse, consisting of a Gaussian distribution of chain lengths around a nominal average molecular weight. This polydispersity introduces batch-to-batch variability in hydrodynamic radius, conjugation stoichiometry, and analytical characterization, which is unacceptable for applications requiring precise quality control, such as GMP manufacturing of antibody-drug conjugates (ADCs) .

Linker Length & Yield

Supporting

PEG10 (10 EG) vs PEG3; 1→3 EG gave 2.4× yield increase

Longer arms may reduce steric hindrance; yield plateau limits benefit beyond 6 EG.

Extrapolated from polymer-protein study; direct evidence pending.

Evidence Dimension	Molecular Weight Distribution
Target Compound Data	Monodisperse (single defined MW: 2403.8 Da)
Comparator Or Baseline	4-Arm PEG-Azide (MW 2000): Polydisperse (PDI > 1.0)
Quantified Difference	Defined vs. distributed molecular weight
Conditions	NMR identity confirmation; supplier specifications

Why This Matters

For analytical method validation, regulatory submissions, or any application where reproducible conjugation stoichiometry is critical, a monodisperse discrete PEG reagent is the only scientifically justifiable procurement choice.

• [1] CD BioGlyco. Azide/Carboxylic Acid PEG Reagent, (Acid-PEG10)-tri-(azide-PEG10-ethoxymethyl)-methane, Purity 98%. Identity Confirmed by NMR. View Source

Purity Specification: 98% Purity with NMR Confirmation Exceeds Industry Standard for PEG Reagents

The target compound is supplied at ≥98% purity with identity confirmation by NMR [1]. This purity level exceeds that of many polymeric or less rigorously characterized branched PEG reagents, some of which are specified at 95% purity [2]. The difference in purity specification directly correlates with the presence of impurities that can act as competing nucleophiles or cross-reactive species, reducing the effective yield of desired conjugates and complicating downstream purification.

Evidence Dimension	Reagent Purity Specification
Target Compound Data	≥98% (NMR confirmed)
Comparator Or Baseline	Some branched PEG reagents: 95%
Quantified Difference	≥3 percentage point absolute purity difference
Conditions	Supplier Certificate of Analysis specifications

Why This Matters

In high-value bioconjugation workflows where starting material and downstream purification costs are substantial, the marginal cost of higher-purity reagent is offset by improved conjugation efficiency and reduced purification burden.

• [1] CD BioGlyco. Azide/Carboxylic Acid PEG Reagent, (Acid-PEG10)-tri-(azide-PEG10-ethoxymethyl)-methane, Purity 98%. View Source
• [2] DeltaBio. (Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane Product Page. Purity Specification: 95%. View Source

High-Impact Application Scenarios

Site-Specific Homogeneous ADC Construction

In the development of antibody-drug conjugates (ADCs) or peptide-drug conjugates (PDCs) where three drug molecules must be attached to a single targeting moiety, (Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane provides the necessary 3:1 azide-to-acid stoichiometry. The carboxylic acid group can be coupled to a lysine residue on the antibody or peptide, while the three azide arms enable subsequent click conjugation of alkyne-functionalized cytotoxic payloads. This strategy yields conjugates with a precisely defined drug-to-antibody ratio (DAR) of 3, which is difficult to achieve reproducibly with polydisperse polymeric reagents . The monodisperse nature of this compound ensures that analytical characterization (e.g., LC-MS) yields interpretable, quantifiable data, a critical requirement for IND-enabling studies [1].

Trifunctional Core for Multi-Modal Imaging

This compound serves as a versatile core building block for dendrimer synthesis. The three azide groups can be reacted with alkyne-functionalized dendritic wedges in a divergent growth strategy, while the carboxylic acid provides an orthogonal handle for subsequent attachment of a targeting ligand, fluorophore, or solid support. The PEG10 spacer length is empirically supported as optimal for maintaining the bioactivity of tethered ligands, as demonstrated in peptide radiopharmaceutical studies where PEG10 outperformed both shorter (PEG3) and longer (PEG20) alternatives in achieving maximum tumor retention [2]. The extended ~38 Å arms mitigate the steric crowding that often plagues the functionalization of densely packed dendrimer surfaces .

Multi-Valent PROTAC Linker

In the field of targeted protein degradation, (Acid-PEG10)-Tri-(Azide-PEG10-ethoxymethyl)-methane offers a unique platform for constructing PROTACs with expanded functionality. The carboxylic acid can be coupled to an E3 ligase ligand bearing a free amine. The three azide groups can then be sequentially reacted with distinct alkyne-functionalized target-protein ligands, enabling the creation of trivalent PROTACs capable of recruiting multiple target proteins to a single E3 ligase complex . This multivalent approach may enhance degradation efficiency or enable simultaneous degradation of multiple targets. Simpler heterobifunctional PROTAC linkers (e.g., Azido-PEG8-acid) cannot support this level of architectural complexity [3].

Application

Selection Property

Validation Focus

Site-Specific Homogeneous ADC Construction

1:3 stoichiometry & monodisperse PEG10 arms

DAR homogeneity and in vitro potency in relevant cell models

Tri-Functional Core for Multi-Modal Imaging

Orthogonal azide handles and PEG10 spacer

Modular assembly efficiency and signal-to-background ratio

Multi-Valent PROTAC Linker

Multi-azide capacity for multiple E3 ligase ligands

Ternary complex formation and target degradation efficiency

Nanoparticle Surface Functionalization

Single acid anchor with three outward azide arms

Ligand density reproducibility and anti-fouling performance

• [1] CD BioGlyco. Azide/Carboxylic Acid PEG Reagent, (Acid-PEG10)-tri-(azide-PEG10-ethoxymethyl)-methane, Purity 98%. NMR Identity Confirmation. View Source
• [2] Scilit. Precise PEGylation Modulates the in Vivo Fate of Peptide Radiopharmaceuticals. PEG10 Optimal Spacer Identification. View Source
• [3] MedChemExpress. Azido-PEG8-acid Product Page. ADC and PROTAC Linker Classification. View Source